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Compound of Interest

Compound Name: Ethoxymethanol

Cat. No.: B161747

Introduction

Ethoxymethanol, also known as 2-ethoxyethanol, is a versatile solvent utilized in various
research, development, and manufacturing processes within the pharmaceutical and chemical
industries.[1][2] However, its classification as a hazardous substance necessitates stringent
disposal protocols to ensure the safety of laboratory personnel and the protection of the
environment.[3][4][5] These application notes provide detailed procedures for the safe handling
and disposal of ethoxymethanol waste, in compliance with federal and state regulations.

Hazard Assessment

Ethoxymethanol is a colorless, flammable liquid with a sweet, ether-like odor.[1][6] It is crucial
for all personnel handling this chemical to be thoroughly familiar with its associated hazards:

o Flammability: Ethoxymethanol is a combustible liquid with a flashpoint of approximately 40-
44°C (104-111°F).[3][5] Its vapors can form explosive mixtures with air and may travel to an
ignition source and flash back.[3][4][5]

o Toxicity: It is harmful if swallowed and toxic if inhaled.[4][5] Short-term exposure can cause
irritation to the eyes, nose, and throat.[2]

e Reproductive Hazards: Ethoxymethanol is a known reproductive toxicant and is suspected
of damaging fertility or the unborn child.[2][4][5]
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o Organ Damage: Prolonged or repeated exposure may cause damage to the blood, bone

marrow, kidneys, and liver.[1][2]

o Skin Absorption: It can be absorbed through the skin, contributing to overall exposure.[6]

Regulatory Compliance

The disposal of ethoxymethanol waste is governed by the Resource Conservation and

Recovery Act (RCRA) at the federal level, with additional regulations often imposed by state

and local authorities.[7][8][9] Generators of hazardous waste are responsible for its

management from "cradle to grave."[9][10]

Quantitative Data Summary

Property Value Reference
2-Ethoxyethanol, Cellosolve®,

Synonyms EGEE, Ethylene glycol [1][6]
monoethyl ether

Appearance Colorless liquid [1][41[6]

Odor Sweet, pleasant, ether-like [1][6]

Flash Point 40 - 44 °C (104 - 111 °F) [31[5]

Boiling Point 135 °C (275 °F) [5]

Melting Point -70 °C (-94 °F) [5]

Lower Explosive Limit (LEL)

1.8%

[2](5]

Upper Explosive Limit (UEL)

15.7%

[5]

Autoignition Temperature

235 °C (455 °F)

[5]

DOT Hazard Class

3 (Flammable Liquid)

[3]

UN Number

UN 1171

[3]

Experimental Protocols

Protocol 1: Segregation and Collection of Ethoxymethanol Waste
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This protocol outlines the procedure for the initial collection of ethoxymethanol waste at the
point of generation.

Materials:

o Properly labeled, compatible hazardous waste container (e.g., high-density polyethylene or
glass) with a screw-top cap.

e Hazardous waste tags.

» Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g., butyl
rubber), lab coat.

e Fume hood.

Procedure:

o Container Preparation:
o Select a clean, dry container that is compatible with ethoxymethanol.
o Affix a hazardous waste tag to the container before adding any waste.

o Label the container with the words "Hazardous Waste," "Ethoxymethanol," and the date
accumulation begins.[10]

o Waste Collection:

o All operations involving the transfer of ethoxymethanol waste must be conducted within a
certified chemical fume hood to minimize inhalation exposure.

o Carefully pour the ethoxymethanol waste into the designated container, avoiding
splashes.

o Do not mix ethoxymethanol waste with other incompatible waste streams, such as strong
oxidizing agents, strong acids, or strong bases.[4][5]

o Keep the waste container securely closed except when adding waste.[10][11]
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» Container Management:
o Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[11]
o Ensure the exterior of the container remains clean and free of contamination.[11]

o Store the waste container in a designated, well-ventilated, and cool secondary
containment area away from sources of ignition.[12]

Protocol 2: Disposal of Empty Ethoxymethanol Containers

This protocol describes the procedure for handling containers that previously held
ethoxymethanol.

Materials:

PPE: safety goggles, chemical-resistant gloves, lab coat.

Fume hood.

Water or a suitable solvent for rinsing.

Hazardous waste container for rinsate.

Procedure:
o Decontamination:

o Under a fume hood, triple rinse the empty ethoxymethanol container with a suitable
solvent (e.g., water, if appropriate for the subsequent waste stream, or a small amount of a
compatible solvent).

o Collect all rinsate as hazardous waste in the appropriate waste container.
o Allow the container to air dry completely in the fume hood.[13]

e Container Disposal:
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o Once the container is completely dry and free of any residual ethoxymethanol, it can
typically be disposed of as non-hazardous waste. However, institutional policies may vary.

o Deface or remove the original label to prevent misuse.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidance on the disposal of decontaminated containers.

Protocol 3: Management of Ethoxymethanol Spills

This protocol provides a general procedure for responding to a small-scale ethoxymethanol
spill. For large spills, evacuate the area and contact your institution's EHS or emergency
response team.

Materials:

o PPE: safety goggles, chemical-resistant gloves, respirator with organic vapor cartridges, lab

coat.
 Spill kit containing absorbent materials (e.g., vermiculite, sand, or commercial sorbents).
o Sealable bags or containers for contaminated materials.
e Hazardous waste tags.
Procedure:
e Immediate Response:
o Alert personnel in the immediate area of the spill.
o If the spill is flammable, extinguish all nearby ignition sources.
o Ensure adequate ventilation by working in a fume hood or a well-ventilated area.
e Containment and Cleanup:

o Wearing appropriate PPE, contain the spill by surrounding it with absorbent material.
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o Apply absorbent material to the spill, working from the outside in.

o Once the liquid has been absorbed, carefully collect the contaminated material using non-
sparking tools.[4]

o Waste Disposal:

o Place all contaminated absorbent materials and any other contaminated items into a
sealable container.

o Label the container as "Hazardous Waste: Ethoxymethanol Debris" and affix a hazardous
waste tag.

o Store the waste container in the designated hazardous waste accumulation area.
e Decontamination:
o Decontaminate the spill area with soap and water.

o Properly dispose of all cleaning materials as hazardous waste.

Visualizations

*TSDF: Treatment, Storage, and Disposal Facility

‘Waste Generation Point Waste Accumulation Area Final Disposal

rates
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‘ Ethoxymethanol Incompatible Wastes Sealed Container Certified Waste Hauler

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ethoxymethanol waste.
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Caption: Decision logic for responding to an ethoxymethanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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